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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 5-decanone, a

ketone utilized in various research and development applications. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment and minimizing potential

hazards.

Section 1: Chemical and Physical Properties
A thorough understanding of 5-decanone's physical and chemical properties is fundamental to

its safe handling. The following table summarizes key quantitative data.
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Property Value Unit Source(s)

Molecular Formula C₁₀H₂₀O [1][2][3][4][5][6]

Molecular Weight 156.27 g/mol [3][4][5][7][8][9][10]

CAS Number 820-29-1
[1][2][3][4][5][6][7][8][9]

[10][11]

Appearance Colorless liquid [1][11]

Melting Point -9.2 °C [3][5][8]

Boiling Point 203.85 - 212 °C [3][5][8]

Density 0.819 - 0.8284 g/cm³ [3][7][8]

Flash Point 67.7 °C [3][7]

Solubility Soluble in DMSO [10]

Refractive Index 1.421 - 1.4244 [3][8]

Section 2: Hazard Identification and Toxicology
While some safety data sheets indicate a lack of comprehensive hazard data, 5-decanone is

known to present certain risks. It is categorized as a potential neurotoxin and may cause

irritation.[1][11]

Hazard Type Description Source(s)

Acute Toxicity

May cause irritation.[1][11]

Considered a neurotoxin,

potentially causing acute

solvent syndrome.[1]

[1][11]

Flammability

Flammable liquid and vapor.

Vapors are heavier than air

and may form explosive

mixtures with air.[12]

[12]
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Further toxicological properties have not been fully investigated.[13]

Section 3: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and accidents.

3.1 Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[7][14]

Avoid contact with skin and eyes.[7]

Wear suitable protective clothing, including chemical-resistant gloves and safety goggles.[7]

[13]

Use non-sparking tools to prevent ignition.[7]

Take precautionary measures against static discharge.[7][12]

Wash hands thoroughly after handling.[12]

3.2 Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][12][13]

Keep away from heat, sparks, open flames, and other ignition sources.[12][13]

Store separately from incompatible materials such as oxidizing agents.[7][13]

Section 4: Personal Protective Equipment (PPE)
The following PPE is recommended when handling 5-decanone to minimize exposure.
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PPE Category Recommendation Standard/Specification

Eye and Face Protection
Tightly fitting safety goggles or

chemical safety glasses.

EN 166 (EU) or NIOSH (US)

approved.[7][13][14]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

prior to use.[7][14] Lab coat or

other suitable protective

clothing.[7][13]

EN 374[7]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or if

vapors/mists are generated,

use a NIOSH/MSHA approved

respirator.[7][14]

NIOSH/MSHA or EN 149

approved.[14]

Section 5: First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential.
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the exposed person to

fresh air at once. If breathing is

difficult, give oxygen. If

breathing has stopped,

perform artificial respiration.

Seek immediate medical

attention.[7][15]

[7][15]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention if irritation persists.[7]

[15][16]

[7][15][16]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[7][13][16][17]

[7][13][16][17]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7][15]

[7][15]

Section 6: Accidental Release and Disposal
Prompt and correct response to a spill is crucial to contain the hazard and protect personnel

and the environment.
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6.1 Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[7]

Ventilate: Ensure adequate ventilation.[7]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[7][13]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[7]

Absorption: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust).[13]

Collection: Collect the absorbed material and place it in a suitable, closed container for

disposal.[7][13]

Decontamination: Clean the affected area thoroughly.

6.2 Disposal:

Dispose of waste material at a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[7][14]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[7]

Do not discharge into sewer systems.[7][14]

All disposal practices must be in accordance with local, state, and federal regulations.[14]

Section 7: Fire-Fighting Measures
In the event of a fire involving 5-decanone, the following measures should be taken.
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Aspect Guideline Source(s)

Suitable Extinguishing Media

Use dry chemical, carbon

dioxide (CO₂), alcohol-

resistant foam, or water spray.

[7][13]

[7][13]

Unsuitable Extinguishing

Media

No limitations of extinguishing

agents are given for this

substance/mixture.[12]

[12]

Specific Hazards

Combustible material. Vapors

are heavier than air and may

spread along floors, creating a

flashback hazard. Containers

may explode when heated.[12]

[13]

[12][13]

Protective Equipment

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.[7][13]

[7][13]

Section 8: Experimental Protocols
Detailed experimental protocols for determining the safety parameters of chemicals like 5-
decanone are outlined by international standards organizations. Researchers should consult

these standards for comprehensive methodologies.

8.1 Flash Point Determination: Standardized methods such as the Pensky-Martens closed-cup

test (ASTM D93) or the Cleveland open-cup method (ASTM D92) are typically employed to

determine the flash point of combustible liquids. These methods involve heating the substance

at a controlled rate and introducing an ignition source at regular intervals to observe the

temperature at which a flash occurs.

8.2 Acute Toxicity Testing: Acute toxicity is often evaluated through studies determining the

LD₅₀ (median lethal dose) or LC₅₀ (median lethal concentration). Protocols for these tests are

detailed in guidelines such as the OECD Guidelines for the Testing of Chemicals, Test No. 402

(Acute Dermal Toxicity), Test No. 403 (Acute Inhalation Toxicity), and Test No. 420 (Acute Oral
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Toxicity - Fixed Dose Procedure). These experiments involve administering the substance to

laboratory animals under controlled conditions and observing morbidity and mortality.

8.3 Skin Irritation/Corrosion Testing: The potential for a chemical to cause skin irritation or

corrosion is assessed using methods described in guidelines like OECD Test Guideline 404

(Acute Dermal Irritation/Corrosion). This typically involves applying the substance to the skin of

a test animal (often a rabbit) and observing for signs of erythema, edema, and other effects

over a specified period. In vitro methods using reconstructed human epidermis models are also

increasingly used.

Visualizations
The following diagrams illustrate key safety and handling workflows.
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5-Decanone Spill Occurs

Evacuate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Don Appropriate PPE
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Collect Waste

Dispose of Waste in Accordance with Regulations

Click to download full resolution via product page

Caption: Workflow for responding to a 5-decanone spill.
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Exposure to 5-Decanone

Inhalation Skin Contact Eye Contact Inestion

Move to Fresh Air Remove Contaminated Clothing

Flush Eyes with Water (15+ min)

Ingestion

Rinse Mouth with Water

Give Oxygen/Artificial Respiration if Needed

Seek Immediate Medical Attention

Wash Skin with Soap & Water (15+ min) Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First aid procedures for 5-decanone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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11. 5-Decanone - Hazardous Agents | Haz-Map [haz-map.com]
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 5-Decanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664179#5-decanone-safety-and-handling-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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